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Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/EM99019N
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Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/EM99015N
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Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A901757G
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Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A901756I
With transport now the major source of many air pollutants, scientists need to fill in important gaps in our understanding of associated health risks.
Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A903473K
Following the decision of the European Parliament and of the Council of 22 December 1998, The European Commission has launched its Fifth Framework Programme for Research, Technological Development and Demonstration (RTD) which will run from 1999 to 2002. The activities will be carried out in the frame of four thematic programmes and three horizontal ones. The first calls for proposals were published in March 1999. Detailed information on the work programme of each activity is available through the Internet at the following address http://www.cordis.lu/fp5 and through direct contact with the programme's help-desks. The present summary gives an outline of environment-related research activities covered by 5th FWP.
Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A903472B
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Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A903470F
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Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A903465J
In the light of increasing concern over the environmental impact of pesticides, we look at the evolution of national and international policies for sustainable pesticide use, and the associated data requirements.
Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A903405F
Data needs in an epidemiologic study can appear to be substantial in light of the other responsibilities of an industrial hygienist. Many of the data needed for this type of investigation, however, are already collected for other exposure assessment purposes. To increase understanding of this concept, the data needs for the major purposes for conducting an exposure assessment are identified. The purposes include determining compliance; implementing industrial hygiene programs, such as personal protective and respiratory equipment, hazard communication training, and medical surveillance; investigating health complaints and worker concerns; investigating tasks or engineering control effectiveness; investigating toxic tort or worker compensation claims; and conducting epidemiologic studies. A comprehensive exposure assessment system is then described that incorporates the data needs for all these purposes, including epidemiologic studies. The data needs of epidemiologic studies and how the data are used are then described and illustrated with examples taken from published epidemiologic studies.
Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A903408K
Synthetic musks (nitro and polycyclic musks) are a group of chemicals offering a wide range of important properties for environmental monitoring programs. They are produced as odorous chemicals and added to a wide variety of perfumes, toiletry products and other household products. As such, they are directly applied in cosmetic products or in washed textiles to the human body in considerable concentrations and accumulate owing to dermal resorption. In addition, synthetic musks also enter the environment via waste water treatment. Several polycyclic musks are chiral. By using chiral gas chromatographic methods, it is possible to determine the enantiomeric ratio and assess their bioavailability. Although an comprehensive quality assurance program must be followed during the analysis of synthetic musks in environmental samples, the determination of these compounds is not very demanding and can be carried out by a standard analytical laboratory specialising in trace analysis of organic pollutants. Owing to the pheromone-like behavior of some synthetic musks, the induction of receptors in olfactory systems should be investigated. For HHCB (1,3,4,6,7,8-hexahydro-4,6,6,7,8,8-hexamethylcyclopenta[g]-2-benzopyran, e.g., Galaxolide®), three-dimensional structural similarities with androstenone (5α-androst-16-en-3-one), a mammalian steroid pheromone, were found, which support the hypothesis of HHCB as an artificial pheromone. Owing to their environmental abundance, their relation to human activities and their potential for pheromone-like environmental behavior, synthetic musks are especially valuable as future indicator chemicals for environmental monitoring.
Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A905318B
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Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A905408A
As the US EPA revises its standards for selenium in fresh water, a heated debate rages between scientists, who say that existing standards must be tightened because selenium contamination is widespread, and industry scientists who believe that it is an environmental oddity. Fish, crustaceans and birds appear to be uniquely sensitive to even modest increases in environmental concentrations of this element. To set new standards, EPA must find a way to take into account an emerging understanding of seleniums complex geochemistry.
Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A905317D
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Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A905316F
With high-tech remediation technologies proving all too expensive for all but the most seriously polluted sites, scientists and regulators are looking to the restorative powers of Nature to clean-up contamination. Effective implementation of so-called ‘natural attenuation’ techniques relies crucially on high quality environmental analysis.
Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A905315H
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Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A905718H
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Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A907154G
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Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A907153I
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Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A907152K
Amongst the mass of academic papers and policy reports it is easy to forget that scientists and regulators are not the only ones concerned about the environment. The public has an interest too. Aided by modern technology and increasing legal rights, the man inb the street has access to environmental information as never before. In this article we review recent developments in public assess and what these mean for ‘the experts’.
Journal of Environmental Monitoring ( IF 0 ) Pub Date : , DOI: 10.1039/A908761C
To restore its authority in the GM debate science has to face up to uncertainty, public mistrust and fierce commercial pressures
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